Cas no 130335-48-7 (9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-)

9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)- structure
130335-48-7 structure
Product Name:9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
CAS No:130335-48-7
MF:C19H18O6
MW:342.342626094818
CID:204707
Update Time:2024-03-01

9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
    • 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-butenyl)- (9CI)
    • Morusignin D
    • 9H-Xanthen-9-one, 1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
    • Inchi: 1S/C19H18O6/c1-9(2)4-5-10-13(21)8-14-15(16(10)22)17(23)11-6-7-12(20)19(24-3)18(11)25-14/h4,6-8,20-22H,5H2,1-3H3
    • InChI Key: HYBKBBVYRCBCKS-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(OC)=C(O)C=C2)OC2=C1C(O)=C(C/C=C(/C)\C)C(O)=C2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • XLogP3: 2.461

Experimental Properties

  • Density: 1.376±0.06 g/cm3(Predicted)
  • Melting Point: 226-228 °C(Solv: hexane (110-54-3); acetone (67-64-1))
  • Boiling Point: 604.0±55.0 °C(Predicted)
  • pka: 7.17±0.20(Predicted)
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